Visible-Light Band Gap Engineering
Unfunctionalized MIL-125(Ti) absorbs only UV light with an optical band gap of 3.6–3.65 eV, whereas amine-functionalized NH₂-MIL-125(Ti) narrows the band gap to 2.6–2.8 eV, enabling visible-light-driven photocatalysis [1]. This 0.8–1.0 eV reduction is achieved through simple linker modification without altering the framework topology. In contrast, UiO-66(Zr) exhibits a band gap of ~4.0 eV and its NH₂-functionalized form only reaches ~2.75 eV, yet the underlying charge transfer mechanism differs fundamentally because Zr d-orbitals do not participate in LMCT [2].
| Evidence Dimension | Optical band gap (eV) |
|---|---|
| Target Compound Data | NH₂-MIL-125(Ti): 2.6–2.8 eV; MIL-125(Ti): 3.6–3.65 eV |
| Comparator Or Baseline | NH₂-UiO-66(Zr): ~2.75 eV; UiO-66(Zr): ~4.0 eV |
| Quantified Difference | NH₂-MIL-125(Ti) band gap is 0.8–1.0 eV narrower than MIL-125(Ti); LMCT mechanism active in MIL-125 but absent in UiO-66 |
| Conditions | Diffuse reflectance UV-Vis spectroscopy; Tauc plot analysis |
Why This Matters
The narrower band gap of NH₂-MIL-125(Ti) enables solar-driven photocatalysis, whereas the LMCT mechanism provides fundamentally longer-lived charge carriers compared to UiO-66 analogs, directly affecting reaction quantum yields.
- [1] Mahmoodi, A.; Dorranian, D.; Abbasi, H. Significant Effects of Negligible Amount of H₂O₂ on Photocatalytic Efficiency of MIL-125 and NH₂-MIL-125 Nanostructures in Degradation of Methylene Blue. RSC Adv. 2024, 14, 30140–30153. DOI: 10.1039/D4RA05733C. View Source
- [2] Nasalevich, M. A.; Goesten, M. G.; Savenije, T. J.; Kapteijn, F.; Gascon, J. Electronic Origins of Photocatalytic Activity in d⁰ Metal Organic Frameworks. Sci. Rep. 2016, 6, 23676. DOI: 10.1038/srep23676. View Source
